3-[5-Bromo-2-(3-hydroxy-propyl)-thiophen-3-yl]-propionitrile

• Molecular Formula: C10H12BrNOS
• Molecular Weight: 274.18 g/mol
• IUPAC Name: 3-[5-bromo-2-(3-hydroxypropyl)thiophen-3-yl]propanenitrile
• InChI: InChI=1S/C10H12BrNOS/c11-10-7-8(3-1-5-12)9(14-10)4-2-6-13/h7,13H,1-4,6H2
• InChI Key: IGQXIBFTVVTGKY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1CCC#N)CCCO)Br

Description

3-[5-Bromo-2-(3-hydroxy-propyl)-thiophen-3-yl]-propionitrile is a useful research compound. Its molecular formula is C10H12BrNOS and its molecular weight is 274.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-[2-(3-hydroxy-propyl)-thiophen-3-yl]-propionitrile 83 (0.18 g, 0.9 mmol) in DMF (2 mL) was added NBS (0.18 g, 0.99 mmol). The mixture was then stirred at room temperature for 6 hours and then concentrated in vacuo. A solution of the residue in CH2Cl2 (80 mL) was washed with water, dried over Na2SO4, filtered, and concentrated in vacuo. Purification by silica gel column chromatography (eluent: 50% EtOAc in hexane) afforded 84 (0.08 g). 1H NMR (400 MHz, d6-DMSO) δ: 7.06 (s, 1H), 4.53 (t, J=6.0 Hz, 1H), 3.41 (dd, J=6.0 and 11.5 Hz, 2H), 2.75 (m, 6H), 1.67 (m, 2H). MS (EI) m/z [(M+H+) (79Br)] 274, [(M+H+) (81Br)] 276, [(M−OH+) (79Br)] 256 and [(M−OH+) (881Br)] 258.